1-(Azetidin-3-yl)-4-methoxypiperidine sesquioxalate

• IUPAC Name: 1-(azetidin-3-yl)-4-methoxypiperidine;oxalic acid
• InChI: InChI=1S/2C9H18N2O.3C2H2O4/c2*1-12-9-2-4-11(5-3-9)8-6-10-7-8;3*3-1(4)2(5)6/h2*8-10H,2-7H2,1H3;3*(H,3,4)(H,5,6)
• InChI Key: HZJAZJSOGSKRKR-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2CNC2.COC1CCN(CC1)C2CNC2.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Molecular Formula: C24H42N4O14
• Molecular Weight: 610.6 g/mol

Description

Synthesis Analysis

Azetidines can be prepared by reduction of azetidinones (β-lactams) with lithium aluminium hydride. A simple and efficient synthetic route for the preparation of new heterocyclic amino acid derivatives containing azetidine rings was described. The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines.

Molecular Structure Analysis

The structure of the novel 1,3-selenazole was unequivocally confirmed by detailed 1H, 13C, 15N, and 77Se NMR spectroscopic experiments, HRMS and elemental analysis. In the 1H-NMR spectrum of the 3-(pyrazol-1-yl)azetidine derivative, the methylene protons from the azetidine moiety appeared as two doublets resonating at δ 4.28 and 4.42 ppm.

Chemical Reactions Analysis

The synthesis and diversification of novel heterocyclic amino acid derivatives were achieved through the Suzuki–Miyaura cross-coupling from the corresponding brominated pyrazole–azetidine hybrid with boronic acids.

Scientific Research Applications

Development of Heterocyclic Amino Acids

. It’s structurally unique and could serve as a building block in the development of new amino acids, which are crucial in peptide synthesis and drug design.

Antioxidant Selenoproteins Synthesis

. These proteins protect against oxidative stress, which is implicated in various diseases, including cancer and neurodegenerative disorders.

Organoselenium Compounds

. They are present in many pharmacologically important substances, such as antiviral agents and anti-inflammatory drugs.

Conformationally Restricted Pharmacological Molecules

. This feature can be exploited in the design of drugs with more specific actions and potentially fewer side effects.

Synthesis of Bioactive Molecules

. The synthesis of new Se-containing β-lactams is an area of active research.

Analogs of Natural Amino Acids

. For example, analogs of γ-aminobutyric acid (GABA) have therapeutic potential in treating conditions like anxiety and epilepsy.

Antihypertensive Drug Development

. This similarity could be leveraged in the development of new cardiovascular drugs.

Potential Antibacterial Agents

. Research in this field is particularly crucial in the face of rising antibiotic resistance.

Future Directions

The aim of the present study was to extend previous work on heterocyclic amino acids containing selenazole and azetidine cores. This is still a new and potentially relevant field.

Mechanism of Action

Target of Action

The compound contains an azetidine ring, which is a four-membered heterocyclic ring containing three carbon atoms and one nitrogen atom . Azetidines are known to exhibit a variety of biological activities

Mode of Action

Without specific information on this compound, it’s difficult to provide an accurate description of its mode of action. Compounds containing azetidine rings often interact with their targets through the nitrogen atom in the ring .

Biochemical Pathways

Azetidines can be involved in a variety of biochemical processes due to their versatile structure .